tert-Butyl 4-(4-iodo-1H-pyrazol-1-yl)piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-(4-iodopyrazol-1-yl)piperazine-1-carboxylate
• InChI: InChI=1S/C12H19IN4O2/c1-12(2,3)19-11(18)15-4-6-16(7-5-15)17-9-10(13)8-14-17/h8-9H,4-7H2,1-3H3
• InChI Key: BZOBTKMKJDNSGA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)N2C=C(C=N2)I
• Molecular Formula: C12H19IN4O2
• DSSTOX Substance ID: DTXSID70718781
• Molecular Weight: 378.21 g/mol
• CAS RN: 1260771-95-6

Description

“tert-Butyl 4-(4-iodo-1H-pyrazol-1-yl)piperazine-1-carboxylate” is a chemical compound with the molecular formula C13H20IN3O2. It appears as a white to yellow solid. It is used as an intermediate in the synthesis of various biologically active compounds.

Molecular Structure Analysis

The molecular structure of the compound can be represented by the SMILES string: CC©©OC(=O)N1CCC(CC1)N1C=C(I)C=N1. This represents the connectivity of atoms in the molecule but does not provide information about its 3D structure.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 377.226. It is a white to yellow solid. It should be stored in a dark place, sealed, and at a temperature of 2-8°C.

Scientific Research Applications

• Synthesis and Structural Analysis

  • Tert-butyl piperazine derivatives, closely related to tert-Butyl 4-(4-iodo-1H-pyrazol-1-yl)piperazine-1-carboxylate, have been synthesized and analyzed for their structure and potential applications. For instance, tert-butyl 4-[4-(4-fluorophenyl)-2-methylbut-3-yn-2-yl]piperazine-1-carboxylate was prepared using a modified Bruylants approach, emphasizing its pharmacological potential due to its novel chemistry and synthetically useful nitrogen atom on the N-tert-butyl piperazine substructure (Gumireddy et al., 2021).

• Crystallographic and Biological Evaluation

  • The crystal structure and biological activities of various tert-butyl piperazine derivatives have been studied. For example, the crystal structure of tert-butyl 4-[4-(4-fluorophenyl)-2-methylbut-3-yn-2-yl]piperazine-1-carboxylate was analyzed, highlighting its three-dimensional architecture formed through weak intermolecular interactions, and its potential use in antibacterial and anthelmintic applications (Sanjeevarayappa et al., 2015).

• Chemical Reactivity and Synthesis of Derivatives

  • Research on tert-butyl piperazine derivatives also includes studying their chemical reactivity and the synthesis of various functional groups. For instance, studies on the reactivity of pyrazolo[5,1-c][1,2,4]triazines, which share structural similarities with tert-butyl 4-(4-iodo-1H-pyrazol-1-yl)piperazine-1-carboxylate, have led to the development of new halo-substituted derivatives, demonstrating the versatility of these compounds in chemical synthesis (Ivanov et al., 2020).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word “Warning”. It has hazard statements H302, H315, H319, H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.